1-Chloro-5-fluoro-4-isocyanato-2-nitrobenzene
Cat. No. B8600122
M. Wt: 216.55 g/mol
InChI Key: KBOAPSUYTFHJJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05593944
Procedure details
Dry HCl gas is passed into a solution of 66.7 g (0.35 mol) of 4-chloro-2-fluoro-5-nitroaniline in 1180 ml of toluene at 0° to 5° C. until the solution is saturated. 34.7 g (0.35 ml) of phosgene are subsequently metered in, and the mixture is heated slowly at 85° C. After a further 17.3 g (0.175 mol) of phosgene have been added and the mixture has been heated at 85° C. (1 h), the batch is flushed with nitrogen until free from phosgene and cooled. Removal of the precipitate by filtration and concentration gives 28.6 g (37.7% of theory) of 4-chloro-2-fluoro-5-nitrophenyl isocyanate of melting point 43°-46° C.; boiling point 125° C. at 0.3 torr (bulb-tube distillation).
Yield
37.7%
Identifiers
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REACTION_CXSMILES
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Cl.[Cl:2][C:3]1[C:9]([N+:10]([O-:12])=[O:11])=[CH:8][C:6]([NH2:7])=[C:5]([F:13])[CH:4]=1.[C:14](Cl)(Cl)=[O:15]>C1(C)C=CC=CC=1>[Cl:2][C:3]1[C:9]([N+:10]([O-:12])=[O:11])=[CH:8][C:6]([N:7]=[C:14]=[O:15])=[C:5]([F:13])[CH:4]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Two
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Name
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Quantity
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66.7 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(N)C=C1[N+](=O)[O-])F
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Name
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Quantity
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1180 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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0.35 mL
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Step Four
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Name
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Quantity
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17.3 g
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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85 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture has been heated at 85° C. (1 h)
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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the batch is flushed with nitrogen until free from phosgene
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of the precipitate
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FILTRATION
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Type
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FILTRATION
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Details
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by filtration and concentration
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=CC(=C(C=C1[N+](=O)[O-])N=C=O)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28.6 g | |
| YIELD: PERCENTYIELD | 37.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 37.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
